![molecular formula C15H16N4OS2 B382714 1-Piperidin-1-yl-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanone CAS No. 379243-86-4](/img/structure/B382714.png)
1-Piperidin-1-yl-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Urease Inhibition
This compound has been identified as a potential urease inhibitor . Urease is an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide, which is a critical process for many microorganisms. Inhibitors of this enzyme can be used to combat urease-positive pathogenic microorganisms, making them promising therapeutic candidates .
Antimicrobial Activity
Derivatives of the [1,2,4]triazolo[3,4-b][1,3]benzothiazole scaffold have shown significant antimicrobial activity . They have been tested against standard bacteria and multidrug-resistant clinical isolates, showing better minimum inhibitory concentration (MIC) values compared to reference drugs like cephalothin and chloramphenicol .
Antifungal Applications
Some analogs of this compound class have demonstrated potent antifungal activities , with MIC values comparable to or better than fluconazole, a standard antifungal medication. This suggests their potential use in developing new antifungal therapies .
Cytotoxic Activity
The compound’s derivatives have been designed and screened for their cytotoxic activity against various cancer cell lines. This application is crucial in the development of new anticancer drugs, as it helps identify compounds that can selectively kill cancer cells .
Molluscicidal Properties
Research has found that certain triazolo and triazine derivatives exhibit molluscicidal activity . This means they can be used to control or eliminate mollusks, which are often agricultural pests or vectors for diseases .
Pharmacological Evaluations
The compound has undergone pharmacological evaluations to determine its efficacy and safety profile. These studies are essential for advancing the compound from the research stage to potential clinical applications .
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-piperidin-1-yl-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4OS2/c20-13(18-8-4-1-5-9-18)10-21-14-16-17-15-19(14)11-6-2-3-7-12(11)22-15/h2-3,6-7H,1,4-5,8-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAMFFJXMWMFWBN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CSC2=NN=C3N2C4=CC=CC=C4S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Piperidin-1-yl-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.